S-adenosyl-L-ethionine iodide
Description
“S-adenosyl-L-ethionine iodide” is a variant of S-adenosyl-L-methionine (SAM or AdoMet), a molecule that is formed naturally in the human body . It is also known by the synonyms AdoMet and SAM . It is a white to off-white powder and is used as a primary methyl donor molecule in mammalian cell culture and the first step metabolite in methionine biosynthesis .
Molecular Structure Analysis
The empirical formula of S-adenosyl-L-ethionine iodide is C15H23IN6O5S . Its molecular weight is 526.35 . The SMILES string representation of its structure is [I-].CS+C(O)=O)C[C@H]1OC@H[C@@H]1O)n2cnc3c(N)ncnc23 .
Chemical Reactions Analysis
In nearly all of the reactions involving S-adenosyl-L-ethionine iodide, the reductive cleavage of SAM is proposed to produce a reactive species, 5′-deoxyadenosyl radical, which initiates catalysis . Under controlled potential conditions, it undergoes irreversible fragmentation to the 5′-deoxyadenosyl radical .
Physical And Chemical Properties Analysis
S-adenosyl-L-ethionine iodide is a white to off-white powder . It is soluble in water at a concentration of 100 mg/mL . It is stored at a temperature of -20°C .
Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway of S-adenosyl-L-ethionine iodide involves the conversion of S-adenosyl-L-methionine to S-adenosyl-L-ethionine followed by iodination of the ethionine moiety.", "Starting Materials": [ "Adenosine", "L-methionine", "Hydrogen peroxide", "Sulfuric acid", "Sodium bicarbonate", "Iodine" ], "Reaction": [ "Step 1: Adenosine is converted to S-adenosyl-L-methionine (SAM) in the presence of L-methionine and ATP.", "Step 2: SAM is treated with hydrogen peroxide and sulfuric acid to form S-adenosyl-L-ethionine (SAE).", "Step 3: SAE is reacted with sodium bicarbonate and iodine to yield S-adenosyl-L-ethionine iodide." ] } | |
CAS RN |
102029-72-1 |
Product Name |
S-adenosyl-L-ethionine iodide |
Molecular Formula |
C8H21NO3Si2 |
Molecular Weight |
0 |
synonyms |
S-adenosyl-L-ethionine iodide |
Origin of Product |
United States |
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